1,2-diphenyl-1,5,6,7-tetrahydro-4H-indol-4-one

• IUPAC Name: 1,2-diphenyl-6,7-dihydro-5H-indol-4-one
• InChI: InChI=1S/C20H17NO/c22-20-13-7-12-18-17(20)14-19(15-8-3-1-4-9-15)21(18)16-10-5-2-6-11-16/h1-6,8-11,14H,7,12-13H2
• InChI Key: BYDPATGSGNCVRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C(=O)C1
• Molecular Formula: C20H17NO
• DSSTOX Substance ID: DTXSID001248215
• Molecular Weight: 287.4 g/mol
• CAS No.: 14073-27-9

Description

1,2-diphenyl-1,5,6,7-tetrahydro-4H-indol-4-one is a versatile building block used for the synthesis of more complex pharmaceutical compounds. It can be used for the preparation of Psammopemmin A.

Synthesis Analysis

The synthesis of this compound involves several steps. One approach is the condensation of cyclohexane-1,3-diones with α-halogenoketones and primary amines. Another approach involves a three-component reaction of cyclic enaminoketones, arylglyoxals, and methylene active compounds. A third approach involves the condensation of cyclic enaminoketones and arylglyoxals in the presence of nucleophilic reagents.

Chemical Reactions Analysis

Iodination of this compound using 1-chloromethyl­-4-fluoro-1,4-diazoniabicyclo [2.2.2]octane bis (tetra­fluoroborate) yields α-iodo derivative as the main product.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 188-190 °C (lit.), a boiling point of 311℃, a flash point of 150℃, and a vapor pressure of 0.000593mmHg at 25°C.

Scientific Research Applications

Structural Analysis and Molecular Interactions

1,2-Diphenyl-1,5,6,7-tetrahydro-4H-indol-4-one, a variant of 4-ketotetrahydroindoles, has been extensively studied for its molecular and crystal structures. These structures are typically stabilized through intermolecular C-H...O and C-H...pi interactions, forming various molecular motifs. This is crucial in understanding the chemical and physical properties of such compounds (Choudhury, Nagarajan, & Guru Row, 2004).

Synthesis and Structural Analysis

The synthesis and structural analysis of novel indole derivatives, including 1,2-diphenyl variants, have been conducted using various spectroscopic techniques and X-ray diffraction (XRD). These analyses provide insight into the bond angles, lengths, and molecular geometry, which are fundamental for applications in different scientific fields (Tariq et al., 2020).

Chemical Reactions and Derivatives

The compound has been utilized in the synthesis of novel derivatives through various chemical reactions. For instance, 1,3-dipolar cycloaddition reactions involving similar compounds have led to the creation of new spiro[indazole-5,3′-pyrazole] derivatives. These reactions are significant for developing new chemical entities with potential applications in pharmaceuticals and materials science (Ren, Kuang, & Li, 2018).

Domino Reactions in Synthesis

Domino reactions involving arylglyoxals and enamines have been used to prepare derivatives of 1,2-diphenyl-1,5,6,7-tetrahydroindol-4-one. These methods are advantageous for synthesizing complex molecules efficiently and can be applied in various fields like organic synthesis and drug discovery (Maity, Pathak, & Pramanik, 2013).

Antimicrobial Evaluation

Some derivatives of 1,2-diphenyl-1,5,6,7-tetrahydroindol-4-one have been synthesized and evaluated for their antimicrobial activities. This is crucial for the development of new antimicrobial agents, which can be used in medical research and treatment of infections (Chundawat, Kumari, Sharma, & Bhagat, 2016).

Computational and Spectroscopic Investigations

The compound and its derivatives have been subjects of extensive computational and spectroscopic investigations. Studies involving density functional theory (DFT) and time-dependent DFT provide detailed insights into the electronic structures, which are essential for applications in material science and molecular engineering (Tariq et al., 2020).

Future Directions

1,2-diphenyl-1,5,6,7-tetrahydro-4H-indol-4-one has potential applications in the synthesis of more complex pharmaceutical compounds. Its reactivity allows it to be considered as an important building block in the synthesis of physiologically active or spectrally interesting structures.

Mechanism of Action

Target of Action

Similar compounds, known as tetrahydroindole derivatives, have been found to interact with various targets such as receptors for schizophrenia treatment, sirt2 sirtuins, gaba, and platelet aggregation inhibitors .

Mode of Action

It’s worth noting that the nonplanar structure of the cyclohexene moiety in an indole derivative promotes optimal binding to the active sites of enzymes .

Biochemical Pathways

Similar compounds have been used in the synthesis of various bioactive molecules, suggesting that they may influence a range of biochemical pathways .

Result of Action

Similar compounds have been found to have various biological activities, suggesting that this compound may also have diverse effects .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .